Cas no 623116-24-5 ((2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate)

• Product Name: (2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate
• CAS No: 623116-24-5
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• CID: 5417539
• Update Time: 2025-11-01

(2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-2-[(4-ethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] N,N-dimethylcarbamate
• Carbamic acid, dimethyl-, 2-[(4-ethoxyphenyl)methylene]-2,3-dihydro-3-oxo-6-benzofuranyl ester (9CI)
• (2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

• Inchi： 1S/C20H19NO5/c1-4-24-14-7-5-13(6-8-14)11-18-19(22)16-10-9-15(12-17(16)26-18)25-20(23)21(2)3/h5-12H,4H2,1-3H3
• InChI Key： LZKBDUBCHWJETN-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C(OCC)C=C3)C(=O)C2=CC=1)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

The Chemical Compound CAS No 623116-24-5: (2Z)-2-(4-Ethoxyphenyl)methylidene-3-Oxo-2,3-Dihydro-1-Benzofuran-6-Yl N,N-Dimethylcarbamate

The compound with CAS No 623116-24-5, named (2Z)-2-(4-Ethoxyphenyl)methylidene-3-Oxo-2,3-Dihydro-1-Benzofuran-6-Yl N,N-Dimethylcarbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzofuran ring system, an ethoxyphenyl group, and a dimethylcarbamate moiety. The benzofuran core is a bicyclic structure consisting of a benzene ring fused to a furan ring, which is known for its aromatic stability and potential bioactivity. The ethoxyphenyl group introduces electron-donating properties, enhancing the compound's solubility and interaction with biological systems. The dimethylcarbamate group adds further functional diversity, potentially influencing the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, researchers have explored the potential of benzofuran derivatives as inhibitors of various enzymes, including kinases and proteases. The (4-Ethoxyphenyl) substituent in this compound has been shown to enhance the binding affinity of similar molecules to target proteins, making it a promising candidate for therapeutic applications. Additionally, the dimethylcarbamate group has been implicated in modulating the activity of certain G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as hypertension and neurodegenerative diseases.

From a synthetic perspective, the construction of this compound involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the preparation of the benzofuran skeleton through either oxidative coupling or cyclization reactions. Subsequent steps involve the introduction of the ethoxyphenyl group via nucleophilic aromatic substitution or Suzuki coupling reactions. The final step entails the attachment of the dimethylcarbamate moiety, often achieved through amide bond formation under mild conditions. These synthetic strategies underscore the versatility of modern organic chemistry techniques in constructing complex molecular architectures.

Biological evaluations of CAS No 623116-24-5 have revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated moderate inhibitory activity against several cancer cell lines, suggesting potential anti-proliferative effects. Furthermore, preliminary studies indicate that this compound may exhibit anti-inflammatory properties by modulating cytokine production in immune cells. These findings align with broader trends in medicinal chemistry where natural product-inspired molecules are increasingly being explored for their therapeutic potential.

Looking ahead, the development of CAS No 623116-24-5 into a clinical candidate will depend on several factors, including its pharmacokinetic profile and toxicity profile. Preclinical studies are currently underway to assess its absorption, distribution, metabolism, and excretion (ADME) properties. If these studies yield favorable results, this compound could progress to animal models of disease before entering human clinical trials.

In conclusion, CAS No 623116-24-5 represents a compelling example of how advanced synthetic methodologies and innovative biological insights can lead to novel chemical entities with therapeutic potential. As research continues to unfold, this compound may pave the way for new treatments in oncology and inflammation management.